Cas no 1431962-81-0 ((2-Ethylpyrazol-3-yl)methanamine;hydrochloride)

• Product Name: (2-Ethylpyrazol-3-yl)methanamine;hydrochloride
• CAS No: 1431962-81-0
• MF: C₆H₁₂ClN₃
• MW: 161.632579803467
• CID: 4700019
• Update Time: 2025-05-21

(2-Ethylpyrazol-3-yl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Ethyl-1H-pyrazol-5-yl)methanamine hydrochloride
• [(1-Ethyl-1H-pyrazol-5-yl)methyl]amine hydrochloride
• (2-Ethylpyrazol-3-yl)methanamine;hydrochloride

• Inchi： 1S/C6H11N3.ClH/c1-2-9-6(5-7)3-4-8-9;/h3-4H,2,5,7H2,1H3;1H
• InChI Key： DNHNZRJKAPXHMI-UHFFFAOYSA-N
• SMILES： Cl.N1(CC)C(=CC=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.4
• Topological Polar Surface Area: 43.8

(2-Ethylpyrazol-3-yl)methanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Ethylpyrazol-3-yl)methanamine;hydrochloride

Comprehensive Guide to (2-Ethylpyrazol-3-yl)methanamine Hydrochloride (CAS No. 1431962-81-0): Properties, Applications, and Market Insights

(2-Ethylpyrazol-3-yl)methanamine hydrochloride (CAS No. 1431962-81-0) is a specialized heterocyclic amine derivative with growing importance in pharmaceutical and agrochemical research. This compound, featuring a pyrazole core substituted with an ethyl group and an aminomethyl moiety, has attracted significant attention due to its versatile chemical properties and potential applications. The hydrochloride salt form enhances its stability and solubility, making it particularly valuable for various synthetic applications.

The molecular structure of (2-Ethylpyrazol-3-yl)methanamine hydrochloride contains both basic nitrogen sites and a protonated amine group, which contribute to its unique reactivity profile. Researchers have explored its use as a building block in medicinal chemistry, particularly for the development of kinase inhibitors and GPCR-targeting compounds. Its pyrazole ring system is known to participate in important hydrogen bonding interactions, a feature that makes it valuable in drug design.

Recent studies highlight the potential of 1431962-81-0 in addressing current challenges in drug discovery, especially in the development of treatments for neurological disorders and metabolic diseases. The compound's ability to serve as a versatile intermediate has made it particularly relevant in the era of combinatorial chemistry and high-throughput screening. Many researchers are investigating its potential in creating selective enzyme inhibitors, responding to the growing demand for targeted therapies.

From a synthetic chemistry perspective, (2-Ethylpyrazol-3-yl)methanamine hydrochloride offers several advantages. The hydrochloride salt form improves handling characteristics and shelf life, while the ethyl substitution on the pyrazole ring provides steric and electronic effects that can be exploited in structure-activity relationship studies. These properties make it particularly valuable for researchers working on fragment-based drug discovery approaches.

The market for pyrazole derivatives like 1431962-81-0 has shown steady growth, driven by increasing R&D investments in precision medicine and personalized therapeutics. Pharmaceutical companies are particularly interested in such specialty intermediates that can accelerate their drug development pipelines. The compound's relevance to current drug discovery trends, including the development of small molecule therapeutics and allosteric modulators, has further boosted its commercial importance.

Quality control of (2-Ethylpyrazol-3-yl)methanamine hydrochloride typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The growing emphasis on green chemistry principles has also led to innovations in the synthesis of such heterocyclic compounds, with researchers developing more sustainable production methods.

Looking ahead, the scientific community anticipates expanding applications for CAS 1431962-81-0 in areas such as bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). Its structural features make it a promising candidate for the development of next-generation therapeutics, particularly in addressing unmet medical needs. As research continues, we expect to see more publications and patents featuring this versatile chemical building block.

For researchers and procurement specialists, understanding the structure-property relationships of (2-Ethylpyrazol-3-yl)methanamine hydrochloride is crucial for its effective utilization. The compound's physicochemical properties, including its solubility profile and stability characteristics, should be carefully considered when designing experiments or formulations. Proper storage conditions, typically in a cool, dry environment, are essential to maintain its quality over time.

The development of 1431962-81-0 and related pyrazole derivatives reflects broader trends in medicinal chemistry, where researchers increasingly focus on privileged structures that offer multiple opportunities for molecular optimization. As the field moves toward more targeted therapies and precision medicine, compounds like this will likely play an increasingly important role in drug discovery pipelines worldwide.